Benzene, 1,2-dichloro-4-(4-((trifluoromethyl)sulfonyl)phenoxy)-

• CAS No.: 83642-43-7
• Molecular Formula: C13H7Cl2F3O3S
• Molecular Weight: 371.2 g/mol
• IUPAC Name: 1,2-dichloro-4-[4-(trifluoromethylsulfonyl)phenoxy]benzene
• InChI: InChI=1S/C13H7Cl2F3O3S/c14-11-6-3-9(7-12(11)15)21-8-1-4-10(5-2-8)22(19,20)13(16,17)18/h1-7H
• InChI Key: GQAJAJXYXHDZLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C(F)(F)F

Description

Benzene, 1,2-dichloro-4-(4-((trifluoromethyl)sulfonyl)phenoxy)- is a useful research compound. Its molecular formula is C13H7Cl2F3O3S and its molecular weight is 371.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.7 g (0.0192 mole) of 4-chlorophenyl trifluoromethyl sulfone prepared according to known procedures (see E. A. Nodiff et al., J. Org. Chem., 25, 60 (1959)) and 4.7 g (0.0288 mole) of 3,4-dichlorophenol dissolved in 150 ml of DMSO was added 4.0 g (0.0288 mole) of K2CO3. The reaction mixture was heated at 125° C. for 3.5 hrs and the product recovered (6.15 g, 86.3% yield) as described in Example 18. Recrystallization from ethanol afforded purified 4-(4-((trifluoromethyl)sulfonyl)phenoxy)-1,2-dichlorobenzene, mp 77°-78° C.